Cas no 1106869-99-1 (3-Formyl-4-methylphenylboronic acid)

• Product Name: 3-Formyl-4-methylphenylboronic acid
• CAS No: 1106869-99-1
• MF: C₈H₉BO₃
• MW: 163.966262578964
• MDL: MFCD08274476
• CID: 827880
• Update Time: 2025-08-03

3-Formyl-4-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-4-methylphenylboronic acid
• (3-Formyl-4-methylphenyl)boronic acid

• MDL： MFCD08274476
• Inchi： 1S/C8H9BO3/c1-6-2-3-8(9(11)12)4-7(6)5-10/h2-5,11-12H,1H3
• InChI Key： UHPDMPNTUUASKT-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C)=C(C=O)C=1)O

Computed Properties

• Exact Mass: 164.06400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 57.53000
• LogP: -0.51270

3-Formyl-4-methylphenylboronic acid Security Information

• HazardClass：IRRITANT